Cas no 588-67-0 (Benzyl butyl ether)

• Product name: Benzyl butyl ether
• CAS No: 588-67-0
• MF: C₁₁H₁₆O
• MW: 164.2441
• MDL: MFCD00039954
• CID: 82597
• PubChem ID: 87563357

Benzyl butyl ether Chemical and Physical Properties

Names and Identifiers

• benzyl butyl ether
• Benzyl n-butyl ether
• 2-(2-PHENYLHYDRAZONO)MALONONITRILE
• Ether, benzyl butyl
• Butyl benzyl ether
• (Butoxymethyl)benzene
• BENZENE, (BUTOXYMETHYL)-
• butoxymethylbenzene
• n-Butyl benzyl ether
• Ether, benzyl n-butyl
• butoxyphenylmethane
• 8483X8ZO8N
• Butoxy toluene
• benzylbutylether
• a-Butoxytoluene
• FEMA No. 2139
• 1-Benzyloxybutane
• (butoxymethyl)-Benzene
• Benzene, butoxymethyl-
• (Butoxymethyl)benzene #
• (Butoxymethyl)benzene, 9CI
• FEM
• Benzyl butyl ether

• MDL： MFCD00039954
• Inchi： 1S/C11H16O/c1-2-3-9-12-10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key： MAYUYFCAPVDYBQ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1935234

Computed Properties

• Exact Mass: 164.12000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0,92 g/cm3
• Boiling Point: 220°C(lit.)
• Flash Point: 111-112°C/23mm
• Refractive Index: 1.4910
• PSA: 9.23000
• LogP: 3.00330
• FEMA: 2139 | BENZYL BUTYL ETHER

Benzyl butyl ether Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： S24/25
• Safety Term：S24/25

Benzyl butyl ether Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzyl butyl ether

Benzyl Butyl Ether: A Versatile Compound with Emerging Applications in Biomedical Research

Benzyl butyl ether, identified by its CAS No. 588-67-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and materials science. This ether derivative, characterized by its molecular formula C₁₂H₁₆O, exhibits a combination of hydrophobic and hydrophilic characteristics, making it a valuable candidate for various biochemical processes. Recent studies have highlighted its role in drug delivery systems and as a precursor for bioactive molecules, positioning it as a critical component in modern biomedical innovation.

Structurally, Benzyl butyl ether consists of a benzyl group (C₆H₅CH₂) connected to a butyl ether functional group (OCH₂CH₂CH₂CH₃). This molecular configuration allows for both steric and electronic interactions with biological targets, enhancing its utility in medicinal chemistry. The compound's low polarity and high solubility in organic solvents make it particularly suitable for applications requiring controlled release mechanisms, such as sustained drug delivery systems. Recent advancements in nanotechnology have further expanded its potential, with researchers exploring its integration into lipid-based nanoparticles for targeted therapy.

One of the most promising areas of Benzyl butyl ether research involves its application in pharmaceutical formulations. A 2023 study published in Journal of Medicinal Chemistry demonstrated its effectiveness as a solubilizing agent for poorly water-soluble drugs. The compound's ability to form micellar structures in aqueous environments significantly improves the bioavailability of hydrophobic therapeutics, a critical factor in overcoming the limitations of traditional drug delivery methods. This property has led to its incorporation into several novel drug formulations targeting chronic diseases, including oncology and neurodegenerative disorders.

Recent breakthroughs in materials science have also highlighted the versatility of Benzyl butyl ether. Researchers at the University of California, Berkeley, have developed a biocompatible polymer matrix incorporating this compound, which exhibits exceptional mechanical strength and biodegradability. This innovation has potential applications in tissue engineering, where the compound's ability to interact with extracellular matrix components could facilitate cell adhesion and proliferation. The study, published in Advanced Materials in 2024, suggests that Benzyl butyl ether-based materials could revolutionize the development of regenerative medical devices.

Environmental considerations have become a focal point in the research of Benzyl butyl ether. A 2023 review in Green Chemistry emphasized its role in sustainable chemical processes. The compound's low reactivity and minimal environmental impact make it an attractive alternative to conventional solvents in industrial applications. Its use in green chemistry initiatives, such as the synthesis of biodegradable polymers, aligns with global efforts to reduce the ecological footprint of chemical manufacturing. This growing interest has spurred collaborative projects between academia and industry to optimize its production and application in eco-friendly technologies.

From a synthetic perspective, the preparation of Benzyl butyl ether involves a series of well-established chemical reactions. A 2022 study in Organic Letters reported a novel catalytic method for its synthesis, which significantly reduces the energy consumption and waste generation associated with traditional processes. This advancement not only improves the economic viability of the compound but also addresses environmental concerns related to its production. The study's findings underscore the importance of sustainable synthetic strategies in the pharmaceutical and materials industries.

Emerging applications of Benzyl butyl ether are also being explored in the field of biotechnology. Researchers at MIT have investigated its potential as a molecular scaffold for the design of bioactive molecules. By modifying the ether functional group, scientists have created derivatives with enhanced biological activity, demonstrating the compound's adaptability to diverse functional requirements. These developments highlight its role as a versatile platform for drug discovery and development, particularly in the context of personalized medicine.

Despite its growing importance, the research on Benzyl butyl ether is still in its early stages. Ongoing studies are focused on elucidating its interactions with biological systems at the molecular level. A 2024 paper in Biomaterials used advanced spectroscopic techniques to analyze its binding affinity with specific receptors, providing insights into its potential therapeutic mechanisms. These findings are critical for optimizing its application in targeted therapies and understanding its role in cellular processes.

The future of Benzyl butyl ether research appears promising, with interdisciplinary approaches driving its development. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications and improve its existing uses. As the demand for innovative solutions in healthcare and materials science continues to grow, Benzyl butyl ether is poised to play a pivotal role in shaping the next generation of biomedical technologies. Its unique properties and adaptability make it a compelling subject for further investigation, with the potential to impact multiple fields in the coming years.